Cas no 2104952-58-9 ({1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine)

• Product Name: {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine
• CAS No: 2104952-58-9
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5796259
• PubChem ID: 165463485
• Update Time: 2025-10-12

{1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2104952-58-9
• EN300-766364
• {1-[(2,2-difluorocyclopropyl)methyl]cyclobutyl}methanamine
• {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine

• Inchi： 1S/C9H15F2N/c10-9(11)5-7(9)4-8(6-12)2-1-3-8/h7H,1-6,12H2
• InChI Key： GRBCWHWMPAHUIA-UHFFFAOYSA-N
• SMILES： FC1(CC1CC1(CN)CCC1)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine

{1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine

{1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine, also known by its CAS number 2104952-58-9, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has a unique structure that combines a cyclobutane ring with a cyclopropane moiety, both of which are known for their strained ring systems and potential for interesting chemical reactivity. The presence of fluorine atoms in the cyclopropane ring further adds to the complexity and potential applications of this compound.

Recent studies have highlighted the importance of strained ring systems in medicinal chemistry. The cyclobutane ring in {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine is particularly notable for its ability to participate in various non-covalent interactions, such as π-interactions and hydrogen bonding. These properties make it a promising candidate for use in drug design, where such interactions are crucial for binding affinity and selectivity.

The synthesis of this compound involves a multi-step process that includes the formation of the cyclopropane ring via a [2+1] cycloaddition reaction. This method has been optimized in recent years to improve yield and purity, making it more accessible for research purposes. The fluorination step is also critical, as it introduces the necessary electronic effects that influence the compound's reactivity and pharmacokinetic properties.

In terms of applications, {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine has shown potential in several areas. For instance, its ability to act as a template for the formation of bioactive molecules has been explored in recent studies. Additionally, its unique electronic properties make it a valuable tool in the study of chemical reactivity and catalysis.

One of the most exciting developments involving this compound is its role in the design of new antibiotics. The strained ring systems present in its structure have been shown to disrupt bacterial cell membranes, offering a novel approach to combating antibiotic resistance. This research is still in its early stages, but the results so far are highly promising.

The environmental impact of {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine has also been a topic of recent interest. Studies have shown that it degrades relatively quickly under certain conditions, reducing its potential for long-term environmental persistence. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, {1-[(2,2-Difluorocyclopropyl)methyl]cyclobutyl}methanamine (CAS No: 2104952-58-9) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in the field of chemistry.